Cas no 21816-25-1 (Spiro[2.3]hexan-4-ol)

• Product Name: Spiro[2.3]hexan-4-ol
• CAS No: 21816-25-1
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD30002909
• CID: 1409147
• PubChem ID: 12431565
• Update Time: 2025-05-20

Spiro[2.3]hexan-4-ol Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexan-4-ol
• spiro[2.3]hexan-6-ol
• AKOS026717058
• SB22710
• DB-388030
• F2147-4386
• DTXSID20498006
• PS-17241
• 21816-25-1
• D96738
• MFCD30002909
• EN300-7585448

• MDL： MFCD30002909
• Inchi： 1S/C6H10O/c7-5-1-2-6(5)3-4-6/h5,7H,1-4H2
• InChI Key： RUZFXXZSPJQNDV-UHFFFAOYSA-N
• SMILES： OC1CCC21CC2

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on Spiro[2.3]hexan-4-ol

Spiro[2.3]hexan-4-ol (CAS No. 21816-25-1): An Overview of Its Structure, Properties, and Applications

Spiro[2.3]hexan-4-ol (CAS No. 21816-25-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its spirocyclic structure, exhibits a range of interesting properties that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and potential applications of Spiro[2.3]hexan-4-ol.

The molecular formula of Spiro[2.3]hexan-4-ol is C₆H₁₀O, and its molecular weight is approximately 98.14 g/mol. The compound features a spirocyclic ring system, which consists of two rings sharing a single atom. This unique structural feature imparts Spiro[2.3]hexan-4-ol with distinct physical and chemical properties that set it apart from other organic compounds.

In terms of physical properties, Spiro[2.3]hexan-4-ol is a colorless solid at room temperature with a melting point of around 70°C. It is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. The compound's low polarity and the presence of the hydroxyl group contribute to its solubility characteristics.

The chemical properties of Spiro[2.3]hexan-4-ol are equally noteworthy. The hydroxyl group (-OH) can participate in various chemical reactions, including esterification, etherification, and oxidation. Additionally, the spirocyclic structure provides stability and rigidity to the molecule, making it resistant to certain types of chemical degradation.

The synthesis of Spiro[2.3]hexan-4-ol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the intramolecular cyclization of a suitable precursor molecule under appropriate reaction conditions. For example, the reaction of 1-bromo-3-hydroxybutane with a base such as potassium tert-butoxide can lead to the formation of Spiro[2.3]hexan-4-ol. Another method involves the use of transition metal-catalyzed reactions to form the spirocyclic ring system efficiently.

In recent years, Spiro[2.3]hexan-4-ol has been studied for its potential applications in various fields. In pharmaceutical research, the compound has shown promise as a scaffold for drug discovery due to its unique structural features and favorable physicochemical properties. For instance, derivatives of Spiro[2.3]hexan-4-ol have been explored for their anti-inflammatory and anti-cancer activities.

A study published in the Journal of Medicinal Chemistry reported that certain derivatives of Spiro[2.3]hexan-4-ol exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that Spiro[2.3]hexan-4-ol-based compounds could be developed into novel therapeutic agents for inflammatory diseases.

In addition to pharmaceutical applications, Spiro[2.3]hexan-4-ol has also been investigated for its potential use in materials science. The rigid spirocyclic structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers have explored the use of Spiro[2.3]hexan-4-ol-derived polymers in the development of high-performance coatings and adhesives.

A study published in Macromolecules demonstrated that polymers containing Spiro[2.3]hexan-4-ol units exhibited excellent thermal stability and mechanical strength, making them suitable for applications in harsh environments such as aerospace and automotive industries.

Beyond these specific applications, the unique structural features of Spiro[2.3]hexan-4-ol also make it an interesting subject for fundamental research in organic chemistry. The study of its reactivity and synthetic transformations can provide valuable insights into the behavior of spirocyclic compounds more broadly.

In conclusion, Spiro[2.3]hexan-4-ol (CAS No. 21816-25-1) is a versatile organic compound with a rich array of potential applications in pharmaceutical research, materials science, and fundamental chemistry. Its unique spirocyclic structure endows it with distinct physical and chemical properties that make it an attractive candidate for further exploration and development.